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Compound of Interest

Compound Name: N-Methyl-1,3-propanediamine

Cat. No.: B050750

Technical Support Center: N-Methyl-1,3-
propanediamine

This guide provides essential safety information, handling procedures, and emergency
protocols for researchers, scientists, and drug development professionals working with N-
Methyl-1,3-propanediamine (CAS 6291-84-5).

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with N-Methyl-1,3-propanediamine? Al: N-
Methyl-1,3-propanediamine is a flammable and corrosive liquid and vapor.[1][2] Key hazards
include:

o Flammability: It is a flammable liquid with a flash point that requires precautions against
ignition sources.[3][4]

o Corrosivity: It causes severe skin burns and serious eye damage.[3][5][6]

o Toxicity: It is harmful if swallowed, harmful in contact with skin, and may be harmful or fatal if
inhaled.[3][5][6]1[7]

e [rritation: It may cause irritation to the respiratory system.[3][9]
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Q2: What personal protective equipment (PPE) is required when handling this chemical? A2: A
comprehensive PPE setup is mandatory. This includes:

o Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-
inch).[3] Splash-proof safety goggles are a minimum requirement.[5][8]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent any skin
exposure.[10][11] It is recommended to use two different types of gloves for the best
protection.[8] Fire/flame resistant and impervious clothing is also advised.[12]

o Respiratory Protection: Use a NIOSH-approved half-face respirator with an organic
vapor/acid gas cartridge, especially when handling the neat chemical.[5][8] If exposure limits
are exceeded or irritation occurs, a full-face respirator should be used.[10][12] All work
should be conducted in a well-ventilated area, preferably a chemical fume hood.[10][11]

Q3: What are the proper storage conditions for N-Methyl-1,3-propanediamine? A3: Store the
chemical in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[3]
[6][10][13] Containers should be kept tightly closed and stored locked up.[3][6][10] Some
sources recommend refrigeration at 2-8°C.[1][2][5] It should be stored in a designated
flammables area.[10][11]

Q4: What materials are incompatible with N-Methyl-1,3-propanediamine? A4: Avoid contact
with acids, strong oxidizing agents, acid chlorides, isocyanates, halogenated organics,
peroxides, phenols (acidic), epoxides, and anhydrides.[1][2][8][10] It may generate flammable
hydrogen gas in combination with strong reducing agents like hydrides.[1][2][13]

Troubleshooting and Experimental Guides
This section addresses specific issues that may arise during experiments.
Scenario 1: Accidental Skin or Hair Contact

Question: What is the immediate first aid protocol for skin exposure?

Answer:
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Immediately remove all contaminated clothing and shoes while moving to the nearest
emergency shower.[3][5][10]

Rinse the affected skin area with copious amounts of water for at least 15 minutes.[3][5][9]
Wash the skin with soap and plenty of water.[3][10]

Seek immediate medical attention without delay.[3][9][10]

Contaminated clothing must be washed thoroughly before reuse.[10][13]

Scenario 2: Accidental Eye Contact

Question: What should | do if the chemical splashes into my eyes?

Answer:

Immediately flush the eyes with plenty of water for at least 15 to 30 minutes at an emergency
eyewash station, also washing under the eyelids.[5][10]

If present, remove contact lenses, if it is easy to do so, and continue rinsing.[3][5][10]

Do not put any ointments, oils, or medication in the eyes without specific instructions from a
physician.[5]

Call a poison control center or doctor for immediate medical attention, even if no symptoms
like redness or irritation develop.[3][5][10]

Scenario 3: Accidental Inhalation

Question: What actions should be taken if | inhale vapors?

Answer:

» Immediately move from the exposure area to fresh air.[3][10][12]

« If breathing is difficult, give oxygen. If breathing has stopped, provide artificial respiration.[3]
[10] Be aware that providing mouth-to-mouth resuscitation may be hazardous to the person
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giving aid.[9]
o Seek immediate medical attention.[3][10]
Scenario 4: Accidental Ingestion
Question: What is the procedure if the chemical is accidentally swallowed?

Answer:

Do NOT induce vomiting.[3][9][10]

Rinse the mouth thoroughly with water.[3][12]

Never give anything by mouth to an unconscious person.[3][9]

Call a physician or poison control center immediately.[3][9][10]
Scenario 5: Handling a Chemical Spill
Question: How do | safely clean up a small spill of N-Methyl-1,3-propanediamine in the lab?

Answer: This protocol is for minor spills that do not pose an immediate threat. For major spills,
evacuate the area and contact emergency services.[14]

o Alert & Secure: Notify others in the area.[15] Remove all sources of ignition (e.qg., turn off hot
plates, extinguish open flames).[3][10]

o Personal Protection: Put on the appropriate PPE, including a respirator, chemical-resistant
gloves, and safety goggles.[14][15]

o Containment: Prevent the spill from spreading or entering drains by creating a dike with
absorbent material.[15]

» Absorption: For flammable liquids, use an absorbent material like activated carbon or
specialized absorbent pads.[16][17] Slowly add the absorbent material to the spill, starting
from the edges and working inward until all liquid is absorbed.[15][17] Use only non-sparking
tools for cleanup.[10][13]
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o Collection: Carefully scoop the absorbed material into a suitable, leak-proof, and clearly
labeled container for hazardous waste disposal.[5][8][17]

» Decontamination: Wash the spill surface with a soap and water solution.[5][8] If the chemical
is highly toxic, collect the rinse water for proper disposal.[15]

» Disposal: Dispose of all contaminated materials (including gloves and pads) as hazardous
waste according to institutional and local regulations.[10][14]

Quantitative Data Summary

Property Value

Molecular Formula CaH12N2[4][5][10]

Molecular Weight 88.15 g/mol [4][5][10]

Appearance Colorless to light yellow or dark amber liquid[1]
[2][5][18]

Boiling Point 139 - 141 °C (at 760 mmHg)[1][4][10]

Melting Point -72 °C [ -97.6 °F[10]

Flash Point 35 °C /95 °F[10]

Autoignition Temp. 305 °C /581 °F[10]

Density 0.840 - 0.844 g/mL (at 20-25°C)[1][4][10]

Vapor Pressure 5.3 mbar (at 20°C)[10]

Water Solubility Soluble / Miscible[2][5]

pH 13.5 (100 g/L aqueous solution)[2][10]

Experimental Workflow Visualization

The following diagram outlines the logical workflow for the safe handling of N-Methyl-1,3-
propanediamine during a typical laboratory procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b050750#handling-and-safety-precautions-for-n-
methyl-1-3-propanediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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